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Compound of Interest

Compound Name: ONO-0300302

Cat. No.: B10819879 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ONO-0300302 is a potent and orally active antagonist of the Lysophosphatidic Acid Receptor 1

(LPA1).[1][2] It functions as a slow, tight-binding inhibitor, with its binding affinity for the receptor

increasing over time.[1][2] ONO-0300302 has an IC50 of 0.086 µM and a Kd of 0.34 nM (at 37

°C after 2 hours).[1][2] Due to its specific mode of action, it is a valuable tool for investigating

the physiological and pathological roles of the LPA1 signaling pathway. This document provides

detailed protocols for the preparation of ONO-0300302 for use in cell culture experiments.

Physicochemical and Solubility Data
Proper preparation of ONO-0300302 is critical for obtaining reliable and reproducible

experimental results. The following table summarizes the key physicochemical properties of

ONO-0300302.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b10819879?utm_src=pdf-interest
https://www.benchchem.com/product/b10819879?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5241385/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4392601/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5241385/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4392601/
https://www.benchchem.com/product/b10819879?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5241385/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4392601/
https://www.benchchem.com/product/b10819879?utm_src=pdf-body
https://www.benchchem.com/product/b10819879?utm_src=pdf-body
https://www.benchchem.com/product/b10819879?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10819879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C29H35NO5 [1]

Molecular Weight 477.59 g/mol [1]

CAS Number 856689-51-5 [1]

Purity ≥99% [1]

Solubility
DMSO: 220 mg/mL (460.65

mM)
[3]

Experimental Protocols
Materials Required

ONO-0300302 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, pyrogen-free polypropylene microcentrifuge tubes

Sterile, pyrogen-free serological pipettes and pipette tips

Vortex mixer

Ultrasonic bath (optional, for aiding dissolution)

Cell culture medium appropriate for the cell line being used

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of Stock Solution (10 mM)
It is recommended to prepare a concentrated stock solution of ONO-0300302 in DMSO, which

can then be diluted to the desired working concentration in cell culture medium.

Calculate the required amount of ONO-0300302:
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To prepare 1 mL of a 10 mM stock solution, you will need 0.4776 mg of ONO-0300302
(Molecular Weight = 477.59).

Calculation: 0.01 mol/L * 477.59 g/mol * 0.001 L = 0.00047759 g = 0.4776 mg.

Weighing:

Carefully weigh out the calculated amount of ONO-0300302 powder in a sterile

microcentrifuge tube.

Dissolution:

Add the appropriate volume of DMSO to the tube. For 1 mL of a 10 mM stock, add 1 mL of

DMSO.

Vortex the solution thoroughly for several minutes until the powder is completely dissolved.

Gentle warming in a 37°C water bath or brief sonication can be used to aid dissolution if

necessary.[3]

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solution at -20°C, protected from light.[3][4] When stored properly, the

solution is stable for an extended period.

Preparation of Working Solution
The working solution is prepared by diluting the stock solution into the cell culture medium

immediately before use.

Thaw the Stock Solution:

Thaw an aliquot of the 10 mM ONO-0300302 stock solution at room temperature.

Dilution:
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Determine the final concentration of ONO-0300302 required for your experiment.

Perform a serial dilution of the stock solution in your cell culture medium to achieve the

desired final concentration. For example, to prepare a 10 µM working solution, you would

dilute the 10 mM stock solution 1:1000 in the culture medium.

Important: Ensure that the final concentration of DMSO in the cell culture medium is kept

to a minimum (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. A vehicle control

(medium with the same final concentration of DMSO) should always be included in your

experiments.

Application to Cells:

Add the freshly prepared working solution to your cell cultures. In some experimental

setups, the compound is added at the time of cell seeding and incubated for the desired

period.[5]

Signaling Pathway and Experimental Workflow
To facilitate a better understanding of ONO-0300302's mechanism of action and its preparation

for experimental use, the following diagrams are provided.
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Caption: LPA1 Receptor Signaling Pathway Antagonized by ONO-0300302.
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Caption: Experimental Workflow for ONO-0300302 Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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